Cas no 68133-35-7 (2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid)

2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid structure
68133-35-7 structure
Product Name:2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid
CAS No:68133-35-7
MF:C17H13N3O6S
MW:387.366622686386
CID:969005
PubChem ID:109535
Update Time:2025-04-19

2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]benzoic acid
    • 2-((6-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)benzoic acid
    • 2-((6-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)benzoic acid
    • 2-[(2E)-2-(6-amino-1-oxo-3-sulfonaphthalen-2(1H)-ylidene)hydrazinyl]benzoic acid
    • Benzoic acid, 2-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-
    • Benzoic acid, 2-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-
    • Benzoic acid, o-(6-amino-1-hydroxy-3-sulfo-2-naphthylazo)-
    • 68133-35-7
    • EINECS 268-678-2
    • 2-[2-(6-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]benzoic acid
    • Benzoic acid, 2-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-
    • DTXSID9071137
    • Benzoic acid, 2-[(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo]-
    • 2-[2-(6-Amino-1-oxo-3-sulfonaphthalen-2(1H)-ylidene)hydrazinyl]benzoic acid
    • DTXSID80868680
    • NS00064228
    • JWJ3Z37JSL
    • SCHEMBL9134893
    • RTTVSZDELFXAPX-UHFFFAOYSA-N
    • Inchi: 1S/C17H13N3O6S/c18-10-5-6-11-9(7-10)8-14(27(24,25)26)15(16(11)21)20-19-13-4-2-1-3-12(13)17(22)23/h1-8,21H,18H2,(H,22,23)(H,24,25,26)/b20-19+
    • InChI Key: RTTVSZDELFXAPX-FMQUCBEESA-N
    • SMILES: S(C1C(=C(C2C=CC(=CC=2C=1)N)O)/N=N/C1C=CC=CC=1C(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 387.05259
  • Monoisotopic Mass: 387.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 168A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.64
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.731
  • PSA: 162.64
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